N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide

• IUPAC Name: N-[(Z)-(2-bromo-1-benzothiophen-3-yl)methylideneamino]-3-chlorobenzamide
• InChI: InChI=1S/C16H10BrClN2OS/c17-15-13(12-6-1-2-7-14(12)22-15)9-19-20-16(21)10-4-3-5-11(18)8-10/h1-9H,(H,20,21)/b19-9-
• InChI Key: QGBOPILZCJADLL-OCKHKDLRSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)Br)C=NNC(=O)C3=CC(=CC=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(=C(S2)Br)/C=N\NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H10BrClN2OS
• Molecular Weight: 393.7 g/mol

Description

N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide, also known as BBH, is a chemical compound that has been widely studied for its potential therapeutic applications. BBH belongs to the class of hydrazide derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide is not fully understood. However, studies have suggested that N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide may exert its biological effects by inhibiting various enzymes and pathways involved in cell proliferation, angiogenesis, and inflammation.
Biochemical and physiological effects:
N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit fungal growth, and reduce oxidative stress and inflammation. N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide has also been found to modulate various signaling pathways and transcription factors involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit potent biological activities at low concentrations. However, N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide. One area of interest is the development of N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide-based drugs for the treatment of cancer, fungal infections, and inflammatory diseases. Another area of research is the elucidation of the exact mechanism of action of N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide and its potential interactions with other drugs and compounds. Additionally, further studies are needed to evaluate the safety and efficacy of N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide in animal models and clinical trials.

Scientific Research Applications

N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antimicrobial activities. N'-[(2-bromo-1-benzothien-3-yl)methylene]-3-chlorobenzohydrazide has also been found to possess potent antioxidant and anti-inflammatory properties.